Cas no 87321-20-8 ((S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate)

• Product Name: (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate
• CAS No: 87321-20-8
• MF: C₂₈H₃₈O₅
• MW: 454.59832906723
• MDL: MFCD01941070
• CID: 61071
• PubChem ID: 253661209
• Update Time: 2025-05-22

(S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• (S)-Octan-2-yl 4-((4-(hexyloxy)benzoyl)oxy)benzoate
• (S)-4-[[(1-Methylheptyl)oxy]carbonyl]phenyl 4-(4-hexyloxy)benzoate
• (S)-2-Octyl 4-[4-(Hexyloxy)benzoyloxy]benzoate
• (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate
• [4-[(2S)-octan-2-yl]oxycarbonylphenyl] 4-hexoxybenzoate
• S-(+)-2-OCTYL 4-(4-HEXYLOXYBENZOYLOXY)BENZOATE
• S 811
• 4-[4-(Hexyloxy)benzoyloxy]benzoic Acid (S)-2-Octyl Ester
• AK114712
• AX8150645
• Z5236
• ST24026655
• O0461
• So(+)-2-octyl 4-(4-hexyloxybenzoyloxy)benzoate
• 321S208
• 4-({[(2S)-Octan-2-yl]oxy}carbonyl)phenyl 4-(hexyloxy)benzoate
• 4-[[[(1S)-1-Methylheptyl]oxy]carbonyl]phenyl 4-(hexyloxy)benzoate (ACI)
• Benzoic acid, 4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester, (S)- (ZCI)
• (-)-S 811
• ZLI 0811
• SCHEMBL9193080
• MFCD01941070
• CS-0152325
• AKOS016010224
• 4-{[(2S)-OCTAN-2-YLOXY]CARBONYL}PHENYL 4-(HEXYLOXY)BENZOATE
• S811 Left
• DTXSID30628655
• PLGPDUBTEHIWRH-QFIPXVFZSA-N
• DS-3884
• 87321-20-8

• MDL： MFCD01941070
• Inchi： 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3/t22-/m0/s1
• InChI Key： PLGPDUBTEHIWRH-QFIPXVFZSA-N
• SMILES： C(C1C=CC(OCCCCCC)=CC=1)(=O)OC1C=CC(C(=O)O[C@@H](C)CCCCCC)=CC=1

Computed Properties

• Exact Mass: 454.27200
• Monoisotopic Mass: 454.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8
• Topological Polar Surface Area: 61.8

Experimental Properties

• Density: 1.049
• Melting Point: 47.0 to 51.0 deg-C
• Boiling Point: 565.8°C at 760 mmHg
• Flash Point: 238.5±26.0 °C
• Refractive Index: 1.52
• PSA: 61.83000
• LogP: 7.38060
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate

Comprehensive Overview of (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate (CAS No. 87321-20-8)

(S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate, with the CAS number 87321-20-8, is a specialized organic compound that has garnered significant attention in the fields of advanced materials and liquid crystal technology. This ester derivative is characterized by its unique molecular structure, which combines a chiral (S)-Octan-2-yl moiety with a 4-(hexyloxy)-benzoyl group. Such structural features make it a valuable component in the development of high-performance liquid crystal displays (LCDs) and other optoelectronic devices.

The compound's chiral center and ester linkages contribute to its ability to modulate light polarization, a property highly sought after in the design of next-generation display technologies. Recent advancements in flexible electronics and wearable devices have further amplified the demand for compounds like (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate, as they offer enhanced thermal stability and optical clarity. Researchers are also exploring its potential in organic photovoltaics, where its liquid crystalline properties could improve energy conversion efficiency.

From a synthetic chemistry perspective, the preparation of 87321-20-8 involves multi-step reactions, including esterification and etherification, under controlled conditions to ensure high enantiomeric purity. The compound's hexyloxy side chain enhances its solubility in organic solvents, facilitating its incorporation into various formulations. This attribute is particularly beneficial for industrial applications where processability is a critical factor.

Environmental and safety considerations are also paramount when working with (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate. While it is not classified as hazardous under current regulatory frameworks, proper handling protocols should be followed to minimize exposure. The compound's biodegradability and ecological impact are areas of ongoing research, aligning with the global push toward sustainable chemistry.

In the context of market trends, the growing demand for high-resolution displays and energy-efficient technologies has positioned CAS 87321-20-8 as a compound of interest for manufacturers and researchers alike. Its compatibility with emerging technologies, such as quantum dot displays and augmented reality (AR) devices, underscores its versatility. Additionally, the compound's role in the development of smart materials has sparked curiosity in academic circles, with numerous studies focusing on its phase behavior and mesomorphic properties.

For those seeking alternatives or derivatives, (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate serves as a foundational structure for further chemical modifications. Variations in the alkyl chain length or the introduction of additional functional groups can yield compounds with tailored properties for specific applications. This adaptability makes it a cornerstone in the field of functional materials.

In summary, (S)-Octan-2-yl 4-((4-(hexyloxy)-benzoyl)oxy)benzoate (CAS No. 87321-20-8) represents a critical building block in modern material science. Its unique combination of chirality, liquid crystalline behavior, and synthetic versatility ensures its continued relevance in both industrial and academic settings. As technology evolves, so too will the applications for this remarkable compound, solidifying its place in the future of advanced materials.